9-Nitro Minocycline Sulfate Salt (85per cent)
9-Nitro Minocycline Sulfate Salt (85per cent)
Brand Name:
Vulcanchem
CAS No.:
153621-80-8
VCID:
VC0139032
InChI:
InChI=1S/C23H26N4O9.H2O4S/c1-25(2)11-7-12(27(35)36)17(28)14-9(11)5-8-6-10-16(26(3)4)19(30)15(22(24)33)21(32)23(10,34)20(31)13(8)18(14)29;1-5(2,3)4/h7-8,10,16,28-29,32,34H,5-6H2,1-4H3,(H2,24,33);(H2,1,2,3,4)/t8-,10-,16-,23-;/m0./s1
SMILES:
CN(C)C1C2CC3CC4=C(C(=C(C=C4N(C)C)[N+](=O)[O-])O)C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O.OS(=O)(=O)O
Molecular Formula:
C23H28N4O13S
Molecular Weight:
600.552
9-Nitro Minocycline Sulfate Salt (85per cent)
CAS No.: 153621-80-8
Reference Standards
VCID: VC0139032
Molecular Formula: C23H28N4O13S
Molecular Weight: 600.552
CAS No. | 153621-80-8 |
---|---|
Product Name | 9-Nitro Minocycline Sulfate Salt (85per cent) |
Molecular Formula | C23H28N4O13S |
Molecular Weight | 600.552 |
IUPAC Name | (4S,4aS,5aR,12aR)-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-9-nitro-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;sulfuric acid |
Standard InChI | InChI=1S/C23H26N4O9.H2O4S/c1-25(2)11-7-12(27(35)36)17(28)14-9(11)5-8-6-10-16(26(3)4)19(30)15(22(24)33)21(32)23(10,34)20(31)13(8)18(14)29;1-5(2,3)4/h7-8,10,16,28-29,32,34H,5-6H2,1-4H3,(H2,24,33);(H2,1,2,3,4)/t8-,10-,16-,23-;/m0./s1 |
Standard InChIKey | IBDKIJXISVHOPC-KBTHSJHISA-N |
SMILES | CN(C)C1C2CC3CC4=C(C(=C(C=C4N(C)C)[N+](=O)[O-])O)C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O.OS(=O)(=O)O |
Synonyms | (4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-9-nitro-1,11-dioxo-2-naphthacenecarboxamide Sulfate Salt ; [4S-(4α,4aα,5aα,12aα)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tet |
PubChem Compound | 131699166 |
Last Modified | Nov 11 2021 |
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